![molecular formula C8H5ClN2O2 B1427799 7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile CAS No. 1305325-27-2](/img/structure/B1427799.png)
7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile
Overview
Description
7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile (7-CDPC) is a member of the dioxinopyridine family of compounds. It is a heterocyclic organic compound that is used in scientific research as a reagent, catalyst, and building block for synthesizing other compounds. The structure of 7-CDPC consists of two fused pyridine rings, with a chlorine atom attached to the ring nitrogen, and a carbonitrile group attached to the ring carbon. The compound is colorless and has a molecular weight of 209.6 g/mol.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthetic Routes and Modifications : A variety of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridines have been synthesized, demonstrating the versatility and potential for modification of the chemical structure of compounds like 7-Chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile (Benarab, Poirot, & Guillaumet, 1993).
- Novel Compound Synthesis : Synthesis of new compounds containing 2,3-dihydro[1,4]dioxino[2,3-b]pyridine heterocyclic system as a substructure highlights the compound's utility in creating novel chemical entities (Soukri, Lazar, Pujol, Akssira, Leger, Jarry, & Guillaumet, 2003).
Applications in Materials Science and Electronics
- Optical and Junction Characteristics : Research on pyridine derivatives, similar to this compound, has explored their structural, optical, and diode characteristics, indicating potential applications in materials science and electronics (Zedan, El-Taweel, & El-Menyawy, 2020).
Potential in Drug Discovery
- Novel Scaffolds for Therapeutic Agents : The synthesis of analogues of 3-substituted-2,3-dihydro-1,4-dioxino[2,3-b]pyridine with modifications in the non-aromatic ring suggests these compounds as attractive intermediates for potential new therapeutic agents (Bartolomea, Alcázar, Andrés, Bruyn, Fernández, Matesanz, & Emelen, 2003).
Advanced Chemical Synthesis Techniques
- Enantioselective Synthesis : A procedure for enantioselective preparation of 2- and 3-substituted 2,3-dihydro[1,4]dioxino[2,3-b]pyridine derivatives has been described, emphasizing the compound's utility in advanced synthesis techniques (Lazar, Soukri, El Haddad, Akssira, Leger, Jarry, Morin, & Guillaumet, 2005).
Potential in Medicinal Chemistry
- Anticancer Activity : Research into novel fused pyridine ring systems, related to the core structure of this compound, has shown promise in anticancer activity, highlighting the compound's relevance in medicinal chemistry (Elansary, Moneer, Kadry, & Gedawy, 2012).
properties
IUPAC Name |
7-chloro-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine-8-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-6-4-11-8-7(5(6)3-10)12-1-2-13-8/h4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOIMLLOKNWNFFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=NC=C(C(=C2O1)C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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